Cas no 1261499-54-0 (2-Chloro-3',4'-dibromopropiophenone)

• Product Name: 2-Chloro-3',4'-dibromopropiophenone
• CAS No: 1261499-54-0
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938558
• Update Time: 2025-06-08

2-Chloro-3',4'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3',4'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c1-5(12)9(13)6-2-3-7(10)8(11)4-6/h2-5H,1H3
• InChI Key： UYHMPZYESPJDAW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(C)Cl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 2-Chloro-3',4'-dibromopropiophenone

Comprehensive Overview of 2-Chloro-3',4'-dibromopropiophenone (CAS No. 1261499-54-0): Properties, Applications, and Industry Relevance

2-Chloro-3',4'-dibromopropiophenone (CAS No. 1261499-54-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique halogenated structure. This aryl ketone derivative features a propiophenone backbone substituted with chlorine and bromine atoms, offering distinct reactivity for synthetic applications. Its molecular formula C₉H₇Br₂ClO and precise structural configuration make it valuable for designing bioactive molecules, particularly in drug discovery and material science.

Recent studies highlight the compound's role as a key intermediate in synthesizing heterocyclic compounds, addressing growing demand for novel antimicrobial agents and crop protection chemicals. The strategic placement of halogen atoms at the 3' and 4' positions enhances its electrophilic character, facilitating nucleophilic aromatic substitution reactions—a feature frequently searched by synthetic chemists exploring green chemistry approaches. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production.

The compound's thermal stability (decomposition point >200°C) and solubility profile in polar aprotic solvents make it suitable for continuous flow chemistry applications—a trending topic in process optimization discussions. Industry reports correlate its use with developing non-toxic flame retardants, aligning with EU REACH regulations on sustainable additives. Researchers increasingly search for "halogenated propiophenone derivatives" and "CAS 1261499-54-0 suppliers," reflecting its commercial importance in fine chemical supply chains.

Environmental considerations drive innovation in handling 2-Chloro-3',4'-dibromopropiophenone, with recent patents describing catalytic debromination methods to reduce ecological impact. Its structure-activity relationship (SAR) data contributes to computational chemistry models predicting molecular interactions—a hot topic in AI-driven drug design. The compound's crystallographic data (CCDC deposition numbers) aids in crystal engineering studies for organic electronics applications.

Quality control protocols emphasize residual solvent analysis using GC-headspace techniques, addressing pharmaceutical industry concerns about ICH Q3C compliance. The compound's chromatographic behavior has been extensively documented, supporting method development for impurity profiling—a frequent search term among QC analysts. Recent publications in ACS Sustainable Chemistry highlight its potential in atom-economical synthesis of biologically active motifs.

Supply chain analytics indicate growing demand from contract research organizations (CROs) specializing in custom synthesis. The compound's patent landscape shows applications in photoinitiators for UV-curable coatings, coinciding with market expansion in eco-friendly paints. Technical databases reveal increasing searches for "1261499-54-0 safety data" and "dibromopropiophenone derivatives," reflecting user interest in occupational exposure limits and handling precautions.

Advanced research explores the compound's chemo-selectivity in cross-coupling reactions, particularly with Pd-catalyzed systems—a subject of numerous webinar discussions in 2023. Its spectroscopic fingerprints (FTIR bands at 1685 cm^-1 for carbonyl stretch) assist in reaction monitoring via in-situ analytics. The compound's logP value (calculated 3.2±0.5) makes it relevant for QSAR studies on membrane permeability, addressing frequent queries about bioavailability optimization.